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Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed overview of the behavioral science methodologies employed
by Reckitt in their hygiene research, supported by experimental protocols, quantitative data
summaries, and visual diagrams.

Introduction

Reckitt, a global leader in health, hygiene, and nutrition, leverages behavioral science to
understand and influence consumer hygiene practices.[1][2] This approach moves beyond
identifying consumer preferences to unearthing the fundamental scientific and behavioral
drivers behind their choices and concerns.[1] By integrating deep consumer insights with
rigorous scientific research, Reckitt aims to develop superior products and interventions that
foster a cleaner, healthier world.[2] A key initiative in this area is the establishment of the
Reckitt Global Hygiene Institute (RGHI), a public health research and innovation hub that
bridges epidemiology, public health, and behavioral insights to generate practical, high-quality
scientific research for enduring behavior change.[3]
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This document outlines key behavioral science methodologies utilized by Reckitt, with a focus
on a notable case study: the targeted hygiene program at the 26th UN Climate Change
Conference of the Parties (COP26).

Core Behavioral Science Framework: Targeted
Hygiene

Reckitt's approach is heavily influenced by the principle of "Targeted Hygiene," which focuses
on implementing hygiene interventions at the moments and places where they are most critical
for health. This risk-based approach is more effective and sustainable than indiscriminate
disinfection.[4] The core tenet is to interrupt the chain of infection by focusing on high-risk
surfaces and encouraging key hygiene behaviors at opportune moments.

Logical Framework for Targeted Hygiene Intervention

The following diagram illustrates the logical flow of a targeted hygiene intervention, from initial
assessment to behavioral reinforcement.
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Caption: Logical workflow for implementing a targeted hygiene program.
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Application Case Study: COP26 Targeted Hygiene

Program

Reckitt, as the official hygiene partner for COP26, developed and implemented a tailor-made

targeted hygiene program to help protect over 25,000 delegates.[4][5] This program serves as

a practical example of their behavioral science methodologies in action.

Quantitative Data Summary

The following tables summarize the key quantitative outcomes of the COP26 hygiene

intervention.

Table 1: Scope of the COP26 Targeted Hygiene Intervention

Metric Value Source
Number of Delegates

25,000+ [4]15]
Protected
Identified Germ Hotspots 50,000 [6]
Key High-Risk Zones 12 [4][7]
Identified High-Risk Surfaces 60 [4][7]
Office Spaces Disinfected 123 [41[7]
Large Meeting Rooms

. 99 [41[7]

Disinfected
Toilets Disinfected 745 [41[7]
Hand Sanitizer Stations

600+ [6]
Deployed
ATP Swab Tests Conducted 4,800 [4]

Table 2: Comparative Infection Rates
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. Infection Rate (per _ )
Population o Time Period Source
1,000 individuals)

Officially Affiliated with

~2 6-13 November 2021 [8]
COP26

General Population in
~11-12 6-13 November 2021 [8]
Scotland

Experimental Protocols

The following protocols are based on the methodologies described in the COP26 case study
and Reckitt's broader consumer research approaches.

Protocol for Surface Cleanliness Verification using ATP
Testing

Objective: To quantitatively assess the effectiveness of surface cleaning protocols by
measuring the amount of organic matter present.

Materials:

Luminometer (ATP measurement device)

ATP testing swabs

Data logging software (cloud-based preferred for real-time monitoring)

Personal Protective Equipment (PPE) as required
Procedure:

o Baseline Measurement (Optional but Recommended): Prior to the implementation of
cleaning protocols, take ATP readings from a representative sample of the identified high-
touch surfaces to establish a baseline level of contamination.

o Post-Cleaning Measurement: After a surface has been cleaned and disinfected according to
the established protocol, perform the following steps: a. Remove a swab from its tube. b.
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Firmly swab a 10x10 cm area of the target surface. Apply consistent pressure and use a
cross-hatching pattern to ensure the entire area is sampled. c. Place the swab back into its
tube and activate the reagent by breaking the seal and squeezing the bulb to release the
liquid. d. Shake the swab tube gently for 5-10 seconds to ensure the sample is thoroughly
mixed with the reagent. e. Insert the tube into the luminometer and close the lid. f. Initiate the
reading. The result, measured in Relative Light Units (RLU), will be displayed within 15
seconds.

o Data Logging: Record the RLU reading, the location of the surface, the time of the test, and
the cleaning team responsible. Utilize cloud-based software for real-time data aggregation
and analysis.[4]

« Interpretation and Action: a. Compare the RLU reading against a pre-determined pass/fail
threshold. (Note: Specific thresholds are device-dependent and should be established based
on manufacturer guidelines and internal standards). b. A "pass" indicates that the surface
has been cleaned to an acceptable standard. c. A "fail" indicates that the cleaning was not
effective. This should trigger an immediate re-cleaning of the surface and a follow-up ATP
test. d. Analyze trends in the data to identify areas for improvement in cleaning protocols or
staff training.[9]

Protocol for Al-Moderated Qualitative Interviews

Objective: To uncover the functional and emotional drivers behind consumer hygiene behaviors
and product loyalty.[10]

Platform: Al-moderated qualitative research platform (e.g., BoltChatAl).[10][11]
Procedure:

o Define Research Objectives: Clearly articulate the key questions the research aims to
answer. For example, "Why do loyal consumers continue to use our laundry sanitiser?"[10]

o Participant Recruitment: Define the target audience based on demographics, product usage,
and other relevant criteria. The Al platform handles the recruitment and screening of
participants.[11]
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o Develop a Discussion Guide: a. Provide the Al moderator with a brief outlining the research
objectives and areas of inquiry.[12] b. The Al will generate a structured or semi-structured
discussion guide with a combination of pre-set and dynamically generated follow-up
guestions.[13][14] c. The guide should be designed to probe both rational (e.g., "What
specific cleaning challenges does this product solve for you?") and emotional (e.g., "How
does using this product make you feel?") drivers.[10]

e Conduct Interviews: a. The Al moderator conducts one-on-one interviews with participants
via voice or text-based chat interfaces.[13] b. Interviews are typically 30 minutes in duration.
[10] c. The Al adapts its questioning based on real-time participant responses to probe for
deeper insights.[14] d. Video responses can be captured to analyze non-verbal cues and
emotional nuances.[10]

» Data Analysis and Reporting: a. The Al platform automatically transcribes and analyzes the
interview data.[11] b. The analysis should identify key themes, patterns, and direct quotes
from participants. c. A comprehensive report with actionable insights is generated, often
within 24 hours.[11]

Behavioral Science Signaling Pathways

Reckitt's product development and marketing strategies are informed by an understanding of
consumer behavioral pathways. The following diagram illustrates a simplified model of how
functional and emotional drivers lead to product loyalty.
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Caption: A simplified signaling pathway from hygiene concern to consumer loyalty.

Conclusion

Reckitt's integration of behavioral science into its hygiene research is a multi-faceted approach
that combines theoretical frameworks like "Targeted Hygiene" with advanced data collection
and analysis techniques. The successful intervention at COP26 demonstrates the efficacy of a
science-led, behaviorally-informed strategy in a large-scale, real-world setting. By continuing to
invest in understanding the nuanced drivers of consumer behavior through both quantitative
and qualitative methods, ReckKitt is positioned to develop more effective hygiene solutions and
promote positive, lasting changes in public health. The ongoing research funded by the RGHI
and collaborations with institutions like the London School of Hygiene & Tropical Medicine will
further advance the evidence base in this critical field.[5][15]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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